Cas no 42774-15-2 (N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide)

• Product Name: N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide
• CAS No: 42774-15-2
• MF: C₂₆H₄₂N₄O₂
• MW: 442.637286663055
• MDL: MFCD09751152
• CID: 55601
• Update Time: 2026-05-14

N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide Chemical and Physical Properties

Names and Identifiers

• N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide
• 1,3-BENZENEDICARBOXAMIDE
• 1-N,3-N-bis(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1,3-dicarboxamide
• NYST:S-EED
• 1,3-Benzenedicarboxamide,N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)
• 1,3-Benzenedicarboxamide,N1,N3-bis(2,2,6,6-tetramethyl-4-piperidinyl)
• 1,3-Benzenedicarboxamide,N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)- (9CI)
• N,N'-Bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,3-benzenedicarboxamide
• N,N'-Bis(2,2,6,6-tetramethyl-4-piperidinyl)isophthalamide
• N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide
• Nylostab S-EED
• 1,3-Benzenedicarboxamide, N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)-
• 1,3-Benzenedicarboxamide, N1,N3-bis(2,2,6,6-tetramethyl-4-piperidinyl)-
• AK140676
• 774B152
• 1-N,3
• 1,3-Benzenedicarboxamide, N,N-bis(2,
• N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide

• MDL： MFCD09751152
• Inchi： 1S/C26H42N4O2/c1-23(2)13-19(14-24(3,4)29-23)27-21(31)17-10-9-11-18(12-17)22(32)28-20-15-25(5,6)30-26(7,8)16-20/h9-12,19-20,29-30H,13-16H2,1-8H3,(H,27,31)(H,28,32)
• InChI Key： OYNOCRWQLLIRON-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C([H])=C(C=1[H])C(N([H])C1([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H])=O)N([H])C1([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 442.33100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 623
• Topological Polar Surface Area: 82.3

Experimental Properties

• PSA: 82.26000
• LogP: 5.20400

N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide Security Information

• Hazard Category Code： 22-36
• Safety Instruction： S22; S25; S26
• Hazardous Material Identification：
• Risk Phrases：R22; R36

Additional information on N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide

N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide: A Comprehensive Overview

The compound with CAS No. 42774-15-2, commonly referred to as N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide, is a highly specialized chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of isophthalamide, which is a class of organic compounds known for their versatile applications in materials science and electronics. The long-chain structure of this compound, combined with its unique functional groups, endows it with exceptional properties that make it suitable for advanced technological applications.

Recent studies have highlighted the potential of N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide in the development of high-performance materials for organic electronics. Researchers have demonstrated that this compound exhibits excellent charge transport properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and other electronic devices. The tetramethylpiperidine substituents on the molecule contribute significantly to its stability and thermal resistance, which are critical factors in high-tech applications.

In addition to its electronic applications, this compound has also shown potential in the field of polymer chemistry. Its ability to act as a building block for constructing complex polymer networks has been explored in recent research papers. The isophthalamide backbone provides a rigid and planar structure that facilitates strong intermolecular interactions, which are essential for creating robust polymer materials. These materials could find applications in advanced composites and high-performance coatings.

The synthesis of N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, reducing production costs and improving scalability. This has made the compound more accessible for both academic research and industrial applications.

From an environmental standpoint, the compound's biodegradability and ecological impact have been subjects of recent investigations. Studies suggest that under specific conditions, the compound can undergo controlled degradation without releasing harmful byproducts into the environment. This aligns with the growing demand for sustainable chemical solutions in modern industries.

In conclusion, N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide (CAS No. 42774-15-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and superior properties make it an invaluable asset in the development of cutting-edge technologies. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.